Cas no 2171339-48-1 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid)
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid
- EN300-1502724
- 2171339-48-1
- 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid
-
- Inchi: 1S/C24H28N2O5/c1-14(2)20(23(28)29)12-25-22(27)15(3)26-24(30)31-13-21-18-10-6-4-8-16(18)17-9-5-7-11-19(17)21/h4-11,14-15,20-21H,12-13H2,1-3H3,(H,25,27)(H,26,30)(H,28,29)/t15-,20?/m1/s1
- InChI Key: FOFRCXLZVGPDDZ-IWPPFLRJSA-N
- SMILES: O(C(N[C@H](C)C(NCC(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 424.19982200g/mol
- Monoisotopic Mass: 424.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1502724-1.0g |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid |
2171339-48-1 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1502724-50mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid |
2171339-48-1 | 50mg |
$707.0 | 2023-09-27 | ||
| Enamine | EN300-1502724-100mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid |
2171339-48-1 | 100mg |
$741.0 | 2023-09-27 | ||
| Enamine | EN300-1502724-250mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid |
2171339-48-1 | 250mg |
$774.0 | 2023-09-27 | ||
| Enamine | EN300-1502724-500mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid |
2171339-48-1 | 500mg |
$809.0 | 2023-09-27 | ||
| Enamine | EN300-1502724-1000mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid |
2171339-48-1 | 1000mg |
$842.0 | 2023-09-27 | ||
| Enamine | EN300-1502724-2500mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid |
2171339-48-1 | 2500mg |
$1650.0 | 2023-09-27 | ||
| Enamine | EN300-1502724-5000mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid |
2171339-48-1 | 5000mg |
$2443.0 | 2023-09-27 | ||
| Enamine | EN300-1502724-10000mg |
2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}-3-methylbutanoic acid |
2171339-48-1 | 10000mg |
$3622.0 | 2023-09-27 |
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid
Research Brief on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid (CAS: 2171339-48-1)
The compound 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid (CAS: 2171339-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid derivative structure, plays a pivotal role in peptide synthesis and drug development. Its unique chemical properties make it a valuable building block for the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.
Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where its stability and reactivity under various conditions have been extensively evaluated. Researchers have demonstrated its efficacy in facilitating the synthesis of complex peptide sequences, which are crucial for the development of peptide-based drugs. The Fmoc group, in particular, provides a protective mechanism that can be selectively removed under mild conditions, thereby preserving the integrity of the peptide chain during synthesis.
In addition to its role in peptide synthesis, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid has been investigated for its potential in prodrug design. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility as a prodrug linker, enabling the controlled release of active pharmaceutical ingredients (APIs) in targeted tissues. This approach has shown promise in reducing systemic toxicity and improving therapeutic efficacy, particularly in oncology applications.
Further advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled precise characterization of this compound and its derivatives. These methodologies have been instrumental in elucidating its pharmacokinetic and pharmacodynamic properties, providing a foundation for its inclusion in preclinical studies. Notably, the compound's compatibility with green chemistry principles has also been explored, with researchers optimizing synthetic routes to minimize environmental impact.
Looking ahead, the integration of computational modeling and machine learning approaches is expected to further enhance the understanding of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid's interactions with biological targets. Such efforts will likely accelerate its adoption in drug discovery pipelines, offering new avenues for the treatment of complex diseases. As the field continues to evolve, this compound remains a key player in the intersection of chemistry, biology, and medicine.
2171339-48-1 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)